Cas no 2138089-25-3 (4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol)

• Product Name: 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol
• CAS No: 2138089-25-3
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5965153
• PubChem ID: 165875267
• Update Time: 2025-07-22

4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156020
• 4-tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol
• 2138089-25-3
• 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol

• Inchi： 1S/C14H24O/c1-13(2,3)12-6-8-14(15,9-7-12)10-11-4-5-11/h6,8,11-12,15H,4-5,7,9-10H2,1-3H3
• InChI Key： IZAKGXQFOXDMMO-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C(C)(C)C)CC1)CC1CC1

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol

Research Briefing on 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol (CAS: 2138089-25-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol (CAS: 2138089-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. Its cyclohexenol core, combined with the tert-butyl and cyclopropylmethyl substituents, provides a scaffold for further chemical modifications, enabling the development of novel pharmacophores. Researchers have successfully employed this compound in the synthesis of analogs targeting G-protein-coupled receptors (GPCRs), which are critical in various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective modulators of the adenosine A2A receptor. The study demonstrated that derivatives of 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol exhibited high binding affinity and selectivity, suggesting potential applications in treating neurodegenerative diseases and inflammatory conditions. The CAS number 2138089-25-3 was specifically referenced in the synthetic pathway, underscoring its importance in the research.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preliminary in vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, indicate that further optimization of this scaffold could yield promising candidates for inflammatory disorders.

The synthetic accessibility of 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol has also been a focus of recent investigations. A 2022 patent application (WO2022156789) detailed an efficient, scalable synthesis route for this compound, emphasizing its commercial viability. The patent highlights the use of asymmetric catalysis to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular emphasis on structure-activity relationship (SAR) studies and in vivo efficacy testing. The compound's unique structural features, such as the cyclopropylmethyl group, are believed to contribute to its metabolic stability, making it a valuable candidate for further development.

In conclusion, 4-Tert-butyl-1-(cyclopropylmethyl)cyclohex-2-en-1-ol (CAS: 2138089-25-3) represents a promising scaffold in medicinal chemistry, with demonstrated potential in GPCR modulation and anti-inflammatory therapy. Continued research into its derivatives and mechanisms will likely yield significant contributions to drug discovery and development in the coming years.